3-Oxo-3-(3-((trifluoromethyl)thio)phenyl)propanenitrile

• Molecular Formula: C10H6F3NOS
• Molecular Weight: 245.22 g/mol
• IUPAC Name: 3-oxo-3-[3-(trifluoromethylsulfanyl)phenyl]propanenitrile
• InChI: InChI=1S/C10H6F3NOS/c11-10(12,13)16-8-3-1-2-7(6-8)9(15)4-5-14/h1-3,6H,4H2
• InChI Key: FBCVGFUTNJCPEI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)SC(F)(F)F)C(=O)CC#N

Description

3-Oxo-3-(3-((trifluoromethyl)thio)phenyl)propanenitrile is an organic compound with the molecular formula C10H6F3NOS It is characterized by the presence of a trifluoromethylthio group attached to a phenyl ring, which is further connected to a propanenitrile moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Oxo-3-(3-((trifluoromethyl)thio)phenyl)propanenitrile typically involves the reaction of 3-(trifluoromethylthio)benzaldehyde with malononitrile under basic conditions. The reaction proceeds through a Knoevenagel condensation, followed by cyclization and oxidation steps to yield the desired product.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale, utilizing continuous flow reactors and optimized reaction conditions to ensure high yield and purity. The use of catalysts and advanced purification techniques such as recrystallization and chromatography may also be employed.

Chemical Reactions Analysis

Types of Reactions

3-Oxo-3-(3-((trifluoromethyl)thio)phenyl)propanenitrile undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding sulfoxides and sulfones.

Reduction: Reduction reactions can convert the nitrile group to primary amines.

Substitution: The trifluoromethylthio group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride and catalytic hydrogenation are commonly used.

Substitution: Nucleophilic substitution reactions may involve reagents like sodium hydride and alkyl halides.

Major Products Formed

Oxidation: Sulfoxides and sulfones.

Reduction: Primary amines.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

3-Oxo-3-(3-((trifluoromethyl)thio)phenyl)propanenitrile has several scientific research applications:

Chemistry: Used as a building block in organic synthesis and as a precursor for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential use in drug development, particularly in the design of novel pharmaceuticals.

Industry: Utilized in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of 3-Oxo-3-(3-((trifluoromethyl)thio)phenyl)propanenitrile involves its interaction with specific molecular targets and pathways. The trifluoromethylthio group can enhance the compound’s lipophilicity, allowing it to penetrate cell membranes more effectively. This can lead to interactions with enzymes and receptors, modulating their activity and resulting in various biological effects.

Comparison with Similar Compounds

Similar Compounds

• 3-Oxo-3-(2-(trifluoromethyl)phenyl)propanenitrile
• 3-Oxo-3-(4-(trifluoromethyl)phenyl)propanenitrile

Uniqueness

3-Oxo-3-(3-((trifluoromethyl)thio)phenyl)propanenitrile is unique due to the presence of the trifluoromethylthio group, which imparts distinct chemical and physical properties. This group can influence the compound’s reactivity, stability, and biological activity, making it a valuable compound for various applications.